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Compound of Interest

Compound Name: 1-Iodo-4-methylpentane

Cat. No.: B7976347 Get Quote

An In-Depth Technical Guide to the Safe Handling and Use of 1-Iodo-4-methylpentane

This document provides a comprehensive technical overview of the chemical properties and

safety considerations for 1-Iodo-4-methylpentane (CAS No. 6196-80-1). It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory setting. The guidance herein is synthesized from established safety data and best

practices in chemical management, emphasizing the causality behind safety protocols to

ensure a self-validating system of laboratory practice.

Section 1: Chemical Identity and Physicochemical
Properties
1-Iodo-4-methylpentane, also known as isohexyl iodide, is an alkyl halide used in organic

synthesis.[1] Its utility as an alkylating agent and synthetic intermediate necessitates a

thorough understanding of its physical and chemical characteristics to ensure safe handling

and experimental reproducibility.

Table 1: Chemical Identification and Core Properties
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Identifier Value Source(s)

IUPAC Name 1-iodo-4-methylpentane [2][3]

CAS Number 6196-80-1 [1][2]

Molecular Formula C₆H₁₃I [1][3][4]

Molecular Weight 212.07 g/mol [2][3]

InChIKey
KHNRCDHEOHOYFY-

UHFFFAOYSA-N
[2][3]

| Canonical SMILES | CC(C)CCCI |[2] |

Table 2: Physicochemical Data
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Property Value
Notes &
Implications

Source(s)

Appearance

Data not explicitly
available; likely a
liquid.

Alkyl iodides are
often colorless
liquids that can
turn yellow or
brown on exposure
to air and light due
to the formation of
iodine.[5]

N/A

Boiling Point
Data not explicitly

available.

The boiling point

influences volatility.

Higher molecular

weight alkyl halides

are generally less

volatile than their

lower weight

counterparts.

N/A

Density
Data not explicitly

available.

Will determine if the

substance floats or

sinks in water during a

spill. Most

haloalkanes are

denser than water.

N/A

Octanol/Water

Partition Coefficient

(logP)

3.9

This high value

indicates low water

solubility and a

preference for non-

polar environments,

suggesting it is not

readily flushed away

with water and may

bioaccumulate.

[2]
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| Stability | Stable under recommended storage conditions. Decomposes on exposure to light

and air. | This instability is a critical handling consideration. Decomposition releases iodine,

which is corrosive and hazardous.[5][6] |[5][6] |

Section 2: Hazard Identification and Toxicological
Profile
While specific toxicological data for 1-Iodo-4-methylpentane is limited, the hazards can be

inferred from the general class of alkyl iodides. These compounds are reactive and should be

treated with caution. The primary routes of exposure are inhalation, skin/eye contact, and

ingestion.[7][8]

Causality of Hazards:
The toxicity of alkyl halides is often linked to their reactivity as alkylating agents. The carbon-

iodine bond is relatively weak, making the compound susceptible to nucleophilic substitution

reactions. In a biological context, this means it can potentially alkylate crucial biomolecules like

DNA and proteins, leading to cellular dysfunction and toxicity. Methyl iodide, a related

compound, is known to be highly toxic.[9]

Hazard Profile of 1-Iodo-4-methylpentane
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Caption: Core hazard categories for 1-Iodo-4-methylpentane.
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NFPA 704 Hazard Diamond
While a specific NFPA 704 rating for this compound is not published, a reasonable estimation

based on similar haloalkanes can be made for risk assessment purposes.[10][11] This should

be confirmed with a formal safety assessment.

Health (Blue):2 - Intense or continued exposure could cause temporary incapacitation or

possible residual injury.[12]

Flammability (Red):2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.[12]

Instability/Reactivity (Yellow):1 - Normally stable, but can become unstable at elevated

temperatures and pressures.[12]

Special (White): None expected.

Section 3: Safe Handling, Storage, and Disposal
Adherence to strict protocols for handling, storage, and disposal is paramount to mitigating the

risks associated with 1-Iodo-4-methylpentane.

Protocol 1: Safe Handling and Storage in a Laboratory
Setting

Engineering Controls: All manipulations of 1-Iodo-4-methylpentane must be conducted

within a certified chemical fume hood to prevent the accumulation of vapors in the

workspace.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Use chemically resistant gloves. Nitrile or neoprene gloves are

recommended over latex, as they provide better resistance to alkyl halides. Always inspect

gloves for integrity before use.

Body Protection: Wear a chemical-resistant lab coat.
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Storage:

Store containers in a cool, dry, and well-ventilated area, away from direct sunlight and heat

sources.[13]

The compound is light-sensitive.[5] Store in an amber or opaque bottle to prevent

photochemical decomposition.

Keep containers tightly closed to prevent exposure to air and moisture.

Rationale for Stability: Alkyl iodides can decompose to release free iodine, which is

corrosive.[6][14] Some suppliers may add a stabilizer, such as copper shavings, to the

container to scavenge any iodine that forms, thereby extending the shelf life of the

chemical.[6][14]

Incompatible Materials: Keep away from strong oxidizing agents.[8]

Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[15]

Remove contaminated clothing promptly.[15]

Hierarchy of Controls & PPE

Required PPE
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Caption: Hierarchy of controls and required PPE for handling.
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Protocol 2: Waste Disposal
Collection: Collect all waste containing 1-Iodo-4-methylpentane in a designated, properly

labeled, and sealed hazardous waste container.

Segregation: Do not mix with incompatible waste streams.

Disposal: Dispose of the hazardous waste through a licensed waste management service, in

accordance with all local, state, and federal regulations.[7] Never dispose of this chemical

down the drain.

Section 4: Emergency Response Procedures
A clear, logical workflow is essential for responding to emergencies effectively.
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Caption: Workflow for responding to exposure or spill emergencies.

Protocol 3: First-Aid Measures
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General Advice: Symptoms of poisoning may be delayed.[16] Therefore, medical observation

for at least 48 hours after a significant exposure is recommended.[16] Show this safety guide

to the medical personnel in attendance.[17]

Inhalation: Move the exposed person to fresh air at once.[18] If breathing is difficult or has

stopped, provide artificial respiration or oxygen and seek immediate medical attention.[18]

[19]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes.[8][18] If irritation persists,

get medical attention.[18]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[18] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.[16]

Ingestion: Do NOT induce vomiting.[15] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[7][19] Seek immediate medical attention.[18]

Protocol 4: Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant

foam.[7] Do not use a direct water jet, as it may spread the chemical.

Specific Hazards: During a fire, toxic and corrosive fumes, including hydrogen iodide (HI)

and carbon oxides, may be formed.[7][16] Vapors may be heavier than air and travel to an

ignition source.[7]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[7][16]

Protocol 5: Accidental Release Measures (Small-Scale
Spill)

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation, but avoid actions that could ignite vapors.
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Contain: Prevent the spill from entering drains or waterways.[16] Contain the spill using an

inert, non-combustible absorbent material such as sand, diatomite, or universal binders.[16]

Clean-Up: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable, sealed container for hazardous waste disposal.[7][20]

Decontaminate: Clean the spill area thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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